2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl 2,4-dichlorobenzenesulfonate

• IUPAC Name: [2-(4-methoxyphenyl)-4-oxochromen-3-yl] 2,4-dichlorobenzenesulfonate
• InChI: InChI=1S/C22H14Cl2O6S/c1-28-15-9-6-13(7-10-15)21-22(20(25)16-4-2-3-5-18(16)29-21)30-31(26,27)19-11-8-14(23)12-17(19)24/h2-12H,1H3
• InChI Key: BWXLQKMRVAXDPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3O2)OS(=O)(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C22H14Cl2O6S
• Molecular Weight: 477.3 g/mol

Description

2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl 2,4-dichlorobenzenesulfonate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as "chromen" and has been synthesized using a variety of methods.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl 2,4-dichlorobenzenesulfonate is not fully understood. However, it has been suggested that this compound may exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl 2,4-dichlorobenzenesulfonate may have anti-inflammatory and anti-cancer effects. It has also been shown to have antioxidant properties and may help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl 2,4-dichlorobenzenesulfonate in lab experiments is that it has been shown to be relatively safe and non-toxic. However, one limitation is that more research is needed to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research on 2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl 2,4-dichlorobenzenesulfonate. One direction is to further investigate its anti-inflammatory and anti-cancer properties and potential use in medicine. Another direction is to explore its potential use as a pesticide in agriculture. Additionally, more research is needed to fully understand its mechanism of action and potential applications in material science.

Synthesis Methods

The synthesis of 2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl 2,4-dichlorobenzenesulfonate has been achieved using various methods. One method involves the reaction of 2-(4-methoxyphenyl)-4H-chromen-4-one with 2,4-dichlorobenzenesulfonyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 2-(4-methoxyphenyl)-4H-chromen-4-one with 2,4-dichlorobenzenesulfonyl chloride in the presence of a catalyst such as pyridine.

Scientific Research Applications

2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl 2,4-dichlorobenzenesulfonate has been studied for its potential applications in various fields. In the field of medicine, this compound has been investigated for its anti-inflammatory and anti-cancer properties. In the field of agriculture, it has been studied for its potential as a pesticide. In the field of material science, it has been investigated for its potential use as a dye or pigment.